N-(2,6-diethylphenyl)-4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]benzamide

• IUPAC Name: N-(2,6-diethylphenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl-methylamino]benzamide
• InChI: InChI=1S/C26H30N2O5S/c1-6-18-9-8-10-19(7-2)25(18)27-26(29)20-11-13-21(14-12-20)28(3)34(30,31)22-15-16-23(32-4)24(17-22)33-5/h8-17H,6-7H2,1-5H3,(H,27,29)
• InChI Key: IKWHHGFNXDKYQN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)C2=CC=C(C=C2)N(C)S(=O)(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C26H30N2O5S
• Molecular Weight: 482.6 g/mol

Description

N-(2,6-diethylphenyl)-4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]benzamide, commonly known as DASB, is a selective serotonin transporter (SERT) ligand that is used in scientific research to study the serotonin system. DASB is a highly potent and selective SERT ligand that has been extensively studied in vitro and in vivo.

Mechanism of Action

DASB binds selectively to the N-(2,6-diethylphenyl)-4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]benzamide protein, which is responsible for the reuptake of serotonin from the synaptic cleft. By binding to N-(2,6-diethylphenyl)-4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]benzamide, DASB blocks the reuptake of serotonin, leading to increased levels of serotonin in the synaptic cleft. This increased serotonin availability is thought to be responsible for the antidepressant effects of selective serotonin reuptake inhibitors (SSRIs) like fluoxetine.
Biochemical and Physiological Effects:
DASB has been shown to have a number of biochemical and physiological effects. In addition to its effects on serotonin reuptake, DASB has been shown to modulate the activity of other neurotransmitter systems, including dopamine and norepinephrine. DASB has also been shown to have effects on the immune system and on the stress response.

Advantages and Limitations for Lab Experiments

DASB has several advantages for use in lab experiments. It is highly selective for the N-(2,6-diethylphenyl)-4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]benzamide protein, making it a useful tool for studying the serotonin system. DASB is also highly potent, allowing for the use of low doses in experiments. However, DASB has some limitations, including its relatively short half-life and the need for specialized equipment, such as PET scanners, to measure its effects in vivo.

Future Directions

There are several areas of future research that could be explored using DASB. One area of interest is the use of DASB in combination with other imaging agents to study the interactions between different neurotransmitter systems. Another area of future research is the development of more selective and potent N-(2,6-diethylphenyl)-4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]benzamide ligands for use in imaging studies. Finally, DASB could be used to investigate the effects of chronic stress on the serotonin system and on the development of psychiatric disorders.

Synthesis Methods

The synthesis of DASB involves several steps, including the reaction of 3,4-dimethoxybenzene sulfonamide with 2,6-diethylphenyl magnesium bromide to form the corresponding ketone. The ketone is then reduced with sodium borohydride to form the alcohol, which is then reacted with 4-aminobenzamide to form DASB.

Scientific Research Applications

DASB is widely used in scientific research to study the serotonin system. It is commonly used in positron emission tomography (PET) imaging studies to measure N-(2,6-diethylphenyl)-4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]benzamide availability in the brain. PET studies using DASB have been used to investigate a variety of psychiatric disorders, including depression, anxiety, and addiction.